![molecular formula C8H18Cl2N2 B2898032 5-Azaspiro[3.5]nonan-8-amine dihydrochloride CAS No. 2567498-66-0](/img/structure/B2898032.png)
5-Azaspiro[3.5]nonan-8-amine dihydrochloride
Description
5-Azaspiro[3.5]nonan-8-amine dihydrochloride is a chemical compound with the CAS Number: 929971-77-7 . It has a molecular weight of 140.23 .
Molecular Structure Analysis
The InChI code for 5-Azaspiro[3.5]nonan-8-amine is 1S/C8H16N2/c9-7-2-5-10-8(6-7)3-1-4-8/h7,10H,1-6,9H2 . This code provides a specific description of the molecule’s structure, including the number and arrangement of its atoms.Scientific Research Applications
Diversity-Oriented Synthesis
Multicomponent condensation techniques offer rapid access to omega-unsaturated dicyclopropylmethylamines, which can be transformed into various heterocyclic azaspirocycles like 5-azaspiro[2.4]heptanes, 5-azaspiro[2.5]octanes, and 5-azaspiro[2.6]nonanes. These transformations utilize selective ring-closing metathesis, epoxide opening, or reductive amination, producing functionalized pyrrolidines, piperidines, and azepines. These scaffolds are significantly relevant in chemistry-driven drug discovery due to their novel and versatile structural features (Wipf, Stephenson, & Walczak, 2004).
Environmental Applications
A novel approach involves the synthesis of a Mannich base derivative of calix[4]arene, which, after polymerization, demonstrated a high efficiency in removing carcinogenic azo dyes from water. The compounds showcased an impressive removal rate of 95-99% for azo dyes, highlighting the significant role of amino groups in forming hydrogen bonds and electrostatic interactions for dye sorption. This indicates the potential environmental applications of azaspirocyclic compounds in water treatment and purification technologies (Akceylan, Bahadir, & Yılmaz, 2009).
Antiviral Applications
The synthesis and evaluation of 1-thia-4-azaspiro[4.5]decan-3-one derivatives against human coronavirus and influenza virus demonstrated significant antiviral activity. Certain compounds within this series inhibited the replication of the human coronavirus, showcasing the potential of the 1-thia-4-azaspiro[4.5]decan-3-one scaffold as a key structure in antiviral drug development. This highlights the therapeutic potential of azaspirocyclic compounds in treating viral infections (Apaydın, Cesur, Stevaert, Naesens, & Cesur, 2019).
Antimicrobial and Antimycobacterial Agents
Azaspiro[4.5]decanyl amides synthesized through a novel cyclization route were examined for opiate receptor binding and antinociceptive activity, showing potent selective mu-receptor binding and activity. This research illustrates the complex interplay between structural design and biological function, potentially guiding the development of new pharmacologically active compounds (Fujimoto, Boxer, Jackson, Simke, Neale, Snowhill, Barbaz, Williams, & Sills, 1989).
properties
IUPAC Name |
5-azaspiro[3.5]nonan-8-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2.2ClH/c9-7-2-5-10-8(6-7)3-1-4-8;;/h7,10H,1-6,9H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDHCZHFFESQHNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(CCN2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)(5-methylisoxazol-3-yl)methanone](/img/structure/B2897949.png)
![N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2897954.png)
![[1-(5-Fluoropyridin-2-yl)cyclobutyl]methanamine](/img/structure/B2897958.png)
![Tert-butyl N-[4-(aminomethyl)-2-(trifluoromethoxy)phenyl]carbamate](/img/structure/B2897964.png)
![(1-(4-chlorophenyl)cyclopentyl)(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone](/img/structure/B2897966.png)
![1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-2-methylpiperazine](/img/structure/B2897970.png)
